Cas no 2090234-66-3 ((2-amino-5-fluorophenyl)(ethyl)imino-lambda6-sulfanone)

• Product Name: (2-amino-5-fluorophenyl)(ethyl)imino-lambda6-sulfanone
• CAS No: 2090234-66-3
• MF: C₈H₁₁FN₂OS
• MW: 202.249143838882
• MDL: MFCD30631762
• CID: 5239381
• Update Time: 2025-05-26

(2-amino-5-fluorophenyl)(ethyl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (2-amino-5-fluorophenyl)(ethyl)imino-lambda6-sulfanone

• MDL： MFCD30631762
• Inchi： 1S/C8H11FN2OS/c1-2-13(11,12)8-5-6(9)3-4-7(8)10/h3-5,11H,2,10H2,1H3
• InChI Key： NRVZDFVWFARSTF-UHFFFAOYSA-N
• SMILES： O=S(CC)(C1C(N)=CC=C(F)C=1)=N

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 327.1±52.0 °C(Predicted)

Additional information on (2-amino-5-fluorophenyl)(ethyl)imino-lambda6-sulfanone

(2-Amino-5-Fluorophenyl)(Ethyl)Imino-Lambda6-Sulfanone: A Comprehensive Overview

The compound (2-amino-5-fluorophenyl)(ethyl)imino-lambda6-sulfanone with CAS No. 2090234-66-3 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a subject of intense research interest.

Structural Insights: The molecule consists of a sulfanone core, which serves as a versatile scaffold for various functional groups. The (2-amino-5-fluorophenyl) group introduces electronic diversity, while the ethyl imino moiety enhances the compound's reactivity and bioavailability. This combination makes the compound highly amenable to further functionalization, enabling researchers to explore its potential in diverse chemical reactions and biological systems.

Synthesis and Characterization: The synthesis of (2-amino-5-fluorophenyl)(ethyl)imino-lambda6-sulfanone involves a multi-step process that typically begins with the preparation of the sulfanone precursor. Recent studies have optimized these steps, incorporating green chemistry principles to minimize environmental impact. Advanced characterization techniques, such as NMR spectroscopy and X-ray crystallography, have provided detailed insights into its three-dimensional structure, which is crucial for understanding its reactivity and pharmacokinetic properties.

Biological Activity: One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. Preclinical studies have demonstrated its ability to modulate key biological targets, including enzymes and receptors implicated in various diseases such as cancer and neurodegenerative disorders. For instance, research published in *Journal of Medicinal Chemistry* highlights its inhibitory effects on kinase activity, suggesting its role in anti-cancer therapies.

Applications in Material Science: Beyond pharmacology, (2-amino-5-fluorophenyl)(ethyl)imino-lambda6-sulfanone has shown potential in material science applications. Its sulfur-based core makes it an attractive candidate for use in polymer synthesis and as a building block for advanced materials with tailored properties. Recent work in *Advanced Materials* explores its role in creating stimuli-responsive polymers, which can find applications in sensors and drug delivery systems.

Safety and Toxicology: As with any novel compound intended for therapeutic use, understanding its safety profile is paramount. Toxicological studies have been conducted to assess its acute and chronic toxicity levels. These studies indicate that the compound exhibits low toxicity at therapeutic doses, making it a viable candidate for further development.

Future Directions: The continued exploration of (2-amino-5-fluorophenyl)(ethyl)imino-lambda6-sulfanone is expected to yield further insights into its potential applications. Ongoing research focuses on improving its bioavailability through structural modifications and exploring its efficacy in treating resistant disease states. Additionally, collaborative efforts between academia and industry are paving the way for large-scale synthesis and clinical trials.

In conclusion, (2-amino-5-fluorophenyl)(ethyl)imino-lambda6-sulfanone represents a significant advancement in chemical innovation, with implications across multiple disciplines. Its unique structure, coupled with promising biological activity and versatile applications, positions it as a key player in future scientific endeavors.